Cas no 61639-09-6 (2H-Pyran, 3-cyclohexyltetrahydro-)

2H-Pyran, 3-cyclohexyltetrahydro- structure
61639-09-6 structure
Product name:2H-Pyran, 3-cyclohexyltetrahydro-
CAS No:61639-09-6
MF:C11H20O
MW:168.2759
CID:471803
PubChem ID:12298433

2H-Pyran, 3-cyclohexyltetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 3-cyclohexyltetrahydro-
    • 3-cyclohexyloxane
    • SCHEMBL19465103
    • 61639-09-6
    • DTXSID00486022
    • 3-cyclohexyltetrahydropyran
    • Inchi: InChI=1S/C11H20O/c1-2-5-10(6-3-1)11-7-4-8-12-9-11/h10-11H,1-9H2
    • InChI Key: ADUYAWDUHVJKOC-UHFFFAOYSA-N
    • SMILES: C1CCC(CC1)C2CCCOC2

Computed Properties

  • Exact Mass: 168.1515
  • Monoisotopic Mass: 168.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų
  • XLogP3: 3.6

Experimental Properties

  • PSA: 9.23

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